4-bromo-5-iodo-1-methyl-1H-pyrazole

• IUPAC Name: 4-bromo-5-iodo-1-methylpyrazole
• InChI: InChI=1S/C4H4BrIN2/c1-8-4(6)3(5)2-7-8/h2H,1H3
• InChI Key: CBDGEVUWTIOTOH-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=C(C=N1)Br)I
• Molecular Formula: C4H4BrIN2
• Molecular Weight: 286.90 g/mol
• CAS No.: 2138196-27-5

Description

4-bromo-5-iodo-1-methyl-1H-pyrazole is a useful research compound. Its molecular formula is C4H4BrIN2 and its molecular weight is 286.898. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis of Pyrazole Derivatives : Research has shown the synthesis of various pyrazole derivatives, including those with bromo, iodo, and other substituents, which are synthesized under mild conditions and yield high-quality compounds. These derivatives are important for further chemical research and applications (Zhang, Liu, Jin, & Sun, 2006).
• Tautomerism Studies : The tautomerism of pyrazoles, including 4-bromo-1H-pyrazoles, has been explored, providing insights into their behavior in different states, which is crucial for understanding their reactivity and potential applications (Trofimenko et al., 2007).

Chemical Functionalization and Reactivity

• Functionalization of Pyrazoles : Studies have shown that bromo(hetero)arenes, such as 4-bromo-pyrazoles, are valuable for further chemical functionalization, demonstrating their importance in synthetic chemistry and material science (Kleizienė, Arbačiauskienė, Holzer, & Šačkus, 2009).
• Regioselective Transformations : Research into the selective functionalization of pyrazoles shows how specific positions on the pyrazole ring can be targeted, revealing the versatility of these compounds in organic synthesis (Schlosser, Volle, Leroux, & Schenk, 2002).

Applications in Biochemistry and Medicine

• Antimicrobial Properties : Pyrazole derivatives, including those with bromo substituents, have been shown to possess significant antimicrobial properties, indicating their potential as therapeutic agents (Farag, Mayhoub, Barakat, & Bayomi, 2008).
• Photoluminescence Studies : Research on halogen-substituted pyrazoles, including 4-bromo variants, has explored their photoluminescence properties, suggesting potential applications in materials science and sensor technology (Morishima, Young, & Fujisawa, 2014).